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Compound of Interest

Compound Name:
Tetradeca-3,8,11-trienyl acetate,

(3E,8Z,11Z)-

Cat. No.: B182164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(3E,8Z,11Z)-tetradeca-3,8,11-trienyl acetate is a key semiochemical, acting as the major

component of the sex pheromone of the tomato leafminer, Tuta absoluta. This guide provides

an in-depth overview of its chemical properties, detailed experimental protocols for its synthesis

and analysis, and an exploration of its role in biological signaling pathways. The information

presented is intended to support research and development efforts in pest management and

related fields.

Chemical Properties
(3E,8Z,11Z)-tetradeca-3,8,11-trienyl acetate is a colorless to light yellow oily liquid with a

characteristic odor.[1] It is insoluble in water but soluble in many organic solvents.[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of (3E,8Z,11Z)-tetradeca-

3,8,11-trienyl acetate.
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Property Value Source

Molecular Formula C₁₆H₂₆O₂ [2][3]

Molecular Weight 250.38 g/mol [2][3]

Predicted Boiling Point 333.6 ± 31.0 °C [1]

Predicted Density 0.903 ± 0.06 g/cm³ [1]

Melting Point Not experimentally determined

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

CAS Number 163041-94-9 [2]

Spectral Data
Detailed spectral data, including ¹H NMR and ¹³C NMR, are crucial for the structural

confirmation of (3E,8Z,11Z)-tetradeca-3,8,11-trienyl acetate. While specific spectral data from a

single source is not readily available in the provided search results, a combination of

information from various synthetic procedures would be necessary for a complete assignment.

Experimental Protocols
The synthesis of (3E,8Z,11Z)-tetradeca-3,8,11-trienyl acetate has been achieved through

various routes, often involving stereoselective steps to ensure the correct geometry of the

double bonds.

Synthesis
One common synthetic approach involves a Wittig reaction for the formation of the Z-double

bonds and a Knoevenagel condensation for the E-double bond.[4] Another reported method

utilizes a Grignard reaction. The overall yield and purity can vary depending on the chosen

route, with reported yields of around 35-41%.[4]

Illustrative Synthetic Scheme (Conceptual)
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Caption: Conceptual workflow of a synthetic route.

General Acetylation Protocol: The final step in many syntheses is the acetylation of the

corresponding alcohol. This is typically achieved by reacting (3E,8Z,11Z)-tetradeca-3,8,11-

trien-1-ol with an acetylating agent such as acetyl chloride or acetic anhydride in the presence

of a base like pyridine or an acid catalyst.

Purification
Purification of the crude product is essential to remove byproducts and unreacted starting

materials. Common purification techniques include:

Extraction: The reaction mixture is typically worked up using a liquid-liquid extraction with a

suitable organic solvent (e.g., diethyl ether, hexanes) and washed with aqueous solutions to
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remove water-soluble impurities.

Column Chromatography: Silica gel column chromatography is a standard method for

separating the target compound from other components based on polarity. A gradient of

solvents, such as a hexane/ethyl acetate mixture, is often employed.

Distillation: For larger quantities, vacuum distillation can be used to purify the final product

based on its boiling point.

Analytical Methods
The identity and purity of (3E,8Z,11Z)-tetradeca-3,8,11-trienyl acetate are confirmed using

various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC is used to separate the components

of a mixture, and MS provides information about the molecular weight and fragmentation

pattern of each component, allowing for identification. The retention time on a specific GC

column and the mass spectrum are characteristic of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for elucidating the precise structure of the molecule, including the

stereochemistry of the double bonds. Chemical shifts, coupling constants, and integration of

the signals provide detailed structural information.

Biological Signaling Pathway
As a sex pheromone, (3E,8Z,11Z)-tetradeca-3,8,11-trienyl acetate plays a critical role in the

reproductive cycle of Tuta absoluta. The signaling pathway involves the detection of the

pheromone by the male moth, leading to a behavioral response.

The process begins with the release of the pheromone by the female. The male moth detects

the pheromone molecules using specialized olfactory sensory neurons located in its antennae.

These neurons house specific pheromone-binding proteins (PBPs) that recognize and bind to

the pheromone molecules. This binding event is thought to solubilize the hydrophobic

pheromone and transport it to the olfactory receptors (ORs) on the dendritic membrane of the

sensory neuron. The interaction between the pheromone-PBP complex and the OR triggers a

signal transduction cascade, resulting in the generation of an electrical signal. This signal is
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then transmitted to the antennal lobe and higher brain centers, ultimately leading to the male's

upwind flight towards the female for mating.[5]
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Caption: Pheromone reception and signaling pathway.

Applications in Research and Drug Development
The detailed understanding of the chemical properties and biological activity of (3E,8Z,11Z)-

tetradeca-3,8,11-trienyl acetate is paramount for the development of effective and

environmentally friendly pest control strategies. Researchers can utilize this information for:

Developing lures for monitoring and mass trapping: The synthetic pheromone is highly

attractive to male Tuta absoluta and can be used in traps to monitor population levels and for

mass trapping to reduce their numbers.

Mating disruption: By permeating the atmosphere with high concentrations of the synthetic

pheromone, the ability of male moths to locate females is disrupted, thereby reducing mating

success and subsequent generations.

Structure-activity relationship studies: Synthesizing and testing analogs of the natural

pheromone can lead to the discovery of more potent or stable compounds for pest control.

Drug discovery: The olfactory signaling pathway in insects presents a target for the

development of novel insecticides that are highly specific and have minimal impact on non-

target organisms.

Conclusion
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(3E,8Z,11Z)-tetradeca-3,8,11-trienyl acetate is a molecule of significant interest due to its

potent biological activity as a sex pheromone. This guide has provided a comprehensive

overview of its chemical properties, synthetic and analytical methodologies, and its role in the

olfactory signaling pathway of Tuta absoluta. This information serves as a valuable resource for

researchers and professionals working towards innovative and sustainable solutions in

agriculture and pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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